Cas no 103392-71-8 (N1,N1,2,5-Tetramethyl-1,4-benzenediamine)

N1,N1,2,5-Tetramethyl-1,4-benzenediamine is a substituted aromatic diamine with a tetramethylated benzene core. This compound is characterized by its electron-rich structure due to the presence of multiple methyl groups, which enhance its reactivity in oxidative and coupling reactions. It serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, polymers, and specialty chemicals. The steric and electronic effects of the methyl substituents influence its solubility and stability, making it suitable for applications requiring controlled reactivity. Its well-defined molecular structure allows for precise modifications in advanced material synthesis.

N1,N1,2,5-Tetramethyl-1,4-benzenediamine structure

103392-71-8 structure

Product Name:N1,N1,2,5-Tetramethyl-1,4-benzenediamine

CAS No:103392-71-8

MF:C₁₀H₁₆N₂

MW:164.247442245483

CID:5250576

Update Time:2025-06-14

N1,N1,2,5-Tetramethyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

- N1,N1,2,5-Tetramethyl-1,4-benzenediamine
- Inchi： 1S/C10H16N2/c1-7-6-10(12(3)4)8(2)5-9(7)11/h5-6H,11H2,1-4H3
- InChI Key： BJWIFJFLGNTPTO-UHFFFAOYSA-N
- SMILES： C1(N(C)C)=CC(C)=C(N)C=C1C

Experimental Properties

Density: 1.012±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 273.2±35.0 °C(Predicted)
pka: 7.31±0.40(Predicted)

N1,N1,2,5-Tetramethyl-1,4-benzenediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-379768-1.0g	N1,N1,2,5-tetramethylbenzene-1,4-diamine	103392-71-8	1.0g	$821.0	2023-03-02
Enamine	EN300-379768-2.5g	N1,N1,2,5-tetramethylbenzene-1,4-diamine	103392-71-8	2.5g	$1701.0	2023-03-02
Enamine	EN300-379768-5.0g	N1,N1,2,5-tetramethylbenzene-1,4-diamine	103392-71-8	5.0g	$2154.0	2023-03-02
Enamine	EN300-379768-10.0g	N1,N1,2,5-tetramethylbenzene-1,4-diamine	103392-71-8	10.0g	$2708.0	2023-03-02

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Additional information on N1,N1,2,5-Tetramethyl-1,4-benzenediamine

Recent Advances in the Study of N1,N1,2,5-Tetramethyl-1,4-benzenediamine (CAS: 103392-71-8)

N1,N1,2,5-Tetramethyl-1,4-benzenediamine (CAS: 103392-71-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and potential therapeutic applications.

One of the key areas of investigation has been the role of N1,N1,2,5-Tetramethyl-1,4-benzenediamine in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of this compound exhibited promising inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases.

Another recent study, conducted by a team at the University of Cambridge, focused on the electrochemical properties of N1,N1,2,5-Tetramethyl-1,4-benzenediamine. The researchers found that this compound can serve as an effective redox mediator in bioelectrochemical systems, which could have implications for the development of biosensors and biofuel cells. The study, published in ACS Applied Materials & Interfaces, highlighted the compound's stability and efficiency in facilitating electron transfer reactions.

In addition to its applications in drug development and electrochemistry, N1,N1,2,5-Tetramethyl-1,4-benzenediamine has also been investigated for its potential use in materials science. A 2024 study in Advanced Materials reported the incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical properties. The researchers noted that the compound's aromatic structure and methyl substituents contributed to improved polymer performance, making it a candidate for high-performance materials in industrial applications.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of N1,N1,2,5-Tetramethyl-1,4-benzenediamine. A recent review in Organic Process Research & Development discussed the need for optimized synthetic protocols to improve yield and reduce byproducts. The review also emphasized the importance of developing greener synthetic routes to align with sustainable chemistry principles.

In conclusion, N1,N1,2,5-Tetramethyl-1,4-benzenediamine (CAS: 103392-71-8) continues to be a compound of significant interest in multiple research domains. Its versatility as a synthetic intermediate, redox mediator, and polymer additive underscores its potential for diverse applications. Future research should focus on addressing synthetic challenges and further exploring its biological and material properties to unlock its full potential.